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Abstract: Triethylamine borane (TEAB), a stable and versatile amine-borane complex, serves

as a crucial reducing agent in organic synthesis.[1][2] Its improved handling characteristics and

stability compared to gaseous diborane make it a preferred reagent in both laboratory and

industrial settings, particularly in pharmaceutical development where mild and selective

reductions are paramount.[1][3] This guide provides an in-depth overview of the synthesis,

characterization, and safe handling of triethylamine borane, presenting detailed experimental

protocols and collated analytical data to support its application in research and drug

development.

Synthesis of Triethylamine Borane
Triethylamine borane (TEAB) is a Lewis acid-base adduct formed between triethylamine and

borane.[4] It is typically synthesized through the reaction of a borohydride salt with

triethylamine or its corresponding salt in the presence of an acid or an electrophilic boron

source. One common and efficient laboratory-scale method involves the reaction of sodium

borohydride with triethylamine hydrochloride. An alternative one-pot synthesis utilizes trimethyl

borate, lithium hydride, and triethylamine in the presence of aluminum chloride.[5]
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Caption: General synthesis pathway for Triethylamine Borane.

Experimental Protocol: Synthesis from Sodium
Borohydride
This protocol is adapted from established methods for the synthesis of amine-borane adducts.

[6][7]

Materials:

Sodium borohydride (NaBH₄)

Triethylamine hydrochloride ((C₂H₅)₃N·HCl)

Anhydrous Tetrahydrofuran (THF)

Anhydrous Pentane

Equipment:

Flame-dried, two-neck round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Inert atmosphere setup (Nitrogen or Argon)
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Cannula for liquid transfer

Celite for filtration

Procedure:

Setup: Assemble the flame-dried flask with a magnetic stir bar, reflux condenser, and

nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

Reaction Mixture: To the flask, add triethylamine hydrochloride and sodium borohydride.

Solvent Addition: Add anhydrous THF to the flask.

Reaction: Stir the suspension vigorously at room temperature. The reaction progress can be

monitored by ¹¹B NMR spectroscopy.

Work-up: Once the reaction is complete, remove the solvent under reduced pressure.

Extraction: Add anhydrous pentane to the solid residue and stir for 1 hour.

Purification: Filter the mixture through a pad of Celite under an inert atmosphere.

Isolation: Carefully remove the pentane from the filtrate in vacuo to yield triethylamine
borane as a colorless liquid.[5]

Example Reaction Components
Component Molar Equivalent Typical Role

Sodium Borohydride 1.0 Hydride Source

Triethylamine HCl 1.0 - 1.2 Amine Source & Acid

Anhydrous THF - Solvent

Characterization of Triethylamine Borane
Following synthesis, the identity and purity of TEAB must be confirmed through a combination

of physical property measurements and spectroscopic analysis.
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Analytical Techniques

Synthesized TEAB Sample

NMR Spectroscopy
(¹H, ¹³C, ¹¹B) IR Spectroscopy Mass Spectrometry Physical Properties

(BP, MP, Density)

Verified Structure & Purity

Click to download full resolution via product page

Caption: Standard workflow for the characterization of TEAB.

Physical and Chemical Properties
TEAB is a colorless liquid that is sensitive to moisture and must be handled under an inert

atmosphere.[1][8] It is soluble in many organic solvents.[1]

Property Value Reference(s)

Molecular Formula C₆H₁₈BN [8]

Molecular Weight 115.03 g/mol [9]

Appearance Colorless liquid [3][9]

Melting Point -4 to -2 °C [3]

Boiling Point 97 °C @ 12 mmHg [3][10]

Density 0.777 g/mL at 25 °C

Refractive Index (n20/D) 1.442 [3]

Flash Point -7 °C

Spectroscopic Data
NMR is a primary tool for the structural elucidation of TEAB.
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Nucleus
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Reference(s)

¹H NMR (in

CDCl₃)
2.79 Quartet 7.3 [5]

1.19 Triplet 7.3 [5]

0.75 - 2.00 Broad Quartet - [5]

¹³C NMR (in

CDCl₃)
52.5 - - [11]

8.9 - - [11]

¹¹B NMR (in

CDCl₃)
-13.96 Quartet 97.0 [11]

IR spectroscopy is used to identify the characteristic vibrations of the B-H and other functional

groups within the molecule.

Wavenumber
(cm⁻¹)

Intensity Assignment Reference(s)

2980 Medium C-H stretch [12]

2384 Strong B-H stretch [12]

1450 Medium C-H bend [12]

1381 Medium C-H bend [12]

1171 Strong
B-H bend / C-N

stretch
[12]

966 Weak C-C stretch [12]

Electron ionization mass spectrometry (EI-MS) can be used to determine the molecular weight

and fragmentation pattern of TEAB, further confirming its identity.[13][14]
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General Characterization Protocol
Sample Preparation: Under an inert atmosphere, prepare separate samples of the

synthesized TEAB for each analytical technique. For NMR, dissolve a small amount in an

appropriate deuterated solvent (e.g., CDCl₃). For IR, a thin film on a salt plate (NaCl or KBr)

can be used.

Data Acquisition:

Acquire ¹H, ¹³C, and ¹¹B NMR spectra.

Record the IR spectrum over the range of 4000-400 cm⁻¹.

Obtain the mass spectrum.

Data Analysis: Compare the acquired spectra and physical properties with the literature

values summarized in the tables above to confirm the structure and assess the purity of the

triethylamine borane complex.

Safe Handling and Storage
Triethylamine borane is a hazardous chemical that requires careful handling.

Hazards: TEAB is a highly flammable liquid and vapor.[8][10] It causes severe skin burns

and eye damage and is harmful if swallowed, in contact with skin, or if inhaled.[15][16] It is

also moisture-sensitive and can release flammable hydrogen gas upon contact with water,

acids, or alcohols.[1][10]

Handling: Always handle TEAB in a well-ventilated area, preferably within a fume hood.[16]

Use spark-proof tools and explosion-proof equipment.[8] Personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[16]

Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon).[8] The material should be kept in a cool, dry, and well-ventilated place away from

heat, sparks, and open flames.[9] Refrigeration is recommended for long-term storage.[8][10]

Applications in Drug Development
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Triethylamine borane's utility in pharmaceutical synthesis stems from its role as a mild and

selective reducing agent.[3] It is effective for the reduction of various functional groups,

including aldehydes, ketones, and imines, to their corresponding alcohols and amines.[1][17]

Its stability and high functional group tolerance make it suitable for complex molecule

synthesis, where preserving sensitive functional groups is critical.[1] Furthermore, TEAB is

used in reductive amination reactions and in the synthesis of pharmaceutical intermediates.[1]

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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